Cas no 149429-24-3 (13H-Benz[5,6]indolo[3,2-c]quinoline)

13H-Benz[5,6]indolo[3,2-c]quinoline structure
149429-24-3 structure
Product Name:13H-Benz[5,6]indolo[3,2-c]quinoline
CAS No:149429-24-3
MF:C19H12N2
MW:268.311984062195
CID:198420
PubChem ID:15781758
Update Time:2025-04-19

13H-Benz[5,6]indolo[3,2-c]quinoline Chemical and Physical Properties

Names and Identifiers

    • 13H-Benz[5,6]indolo[3,2-c]quinoline
    • 13H-Benzo[5,6]indolo[3,2-c]quinoline
    • DTXSID80933645
    • 13H-Benz(5,6)indolo(3,2-c)quinoline
    • 149429-24-3
    • InChI=1/C19H12N2/c1-2-6-13-10-18-15(9-12(13)5-1)16-11-20-17-8-4-3-7-14(17)19(16)21-18/h1-11,21H
    • Inchi: 1S/C19H12N2/c1-2-6-13-10-18-15(9-12(13)5-1)16-11-20-17-8-4-3-7-14(17)19(16)21-18/h1-11,21H
    • InChI Key: WCNKEWMBZFDYGK-UHFFFAOYSA-N
    • SMILES: N1C2C=C3C=CC=CC3=CC=2C2C=NC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 268.10016
  • Monoisotopic Mass: 268.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.